ethyl 5-amino-1-(4-methyl-2-quinolinyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-(4-methylquinolin-2-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C16H16N4O2/c1-3-22-16(21)12-9-18-20(15(12)17)14-8-10(2)11-6-4-5-7-13(11)19-14/h4-9H,3,17H2,1-2H3
• InChI Key: YOLADONJJNKOAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=NC3=CC=CC=C3C(=C2)C)N
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions, often starting from cyanoacrylate derivatives or similar precursors. For instance, ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was synthesized by treating a precursor with ethyl 2-cyano-3,3-dimethylthioacrylate, showcasing the versatility of pyrazole derivatives in synthesis processes (L. Minga, 2005).

Molecular Structure Analysis

The crystal structure of similar compounds reveals intricate details about their molecular geometry. For example, ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2-h]quinolin-3-)carboxylate demonstrated a six-membered ring adopting a boat conformation, indicative of the structural diversity within this class of compounds (Wangchun Xiang, 2004).

Chemical Reactions and Properties

Pyrazole derivatives like ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate undergo selective cyclocondensation, highlighting the reactivity and potential for chemical modifications within this class (P. S. Lebedˈ et al., 2012). These reactions are crucial for the synthesis of various derivatives with potential biological activities.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, play a significant role in the application and handling of these compounds. Detailed X-ray crystallography provides insight into the molecular arrangements and stability of these compounds, as seen in studies of similar pyrazole derivatives (B. Kumar et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, potential for substitution reactions, and stability under different conditions, are critical for understanding the utility of ethyl 5-amino-1-(4-methyl-2-quinolinyl)-1H-pyrazole-4-carboxylate in various applications. Studies on related compounds reveal a range of reactivities and potential for further functionalization (V. L. Gein et al., 2014).

Mechanism of Action

Target of Action

Pyrazole derivatives have been reported to exhibit a wide range of biological activities, suggesting they may interact with multiple targets .

Mode of Action

Pyrazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Pyrazole derivatives are known to influence a variety of biochemical pathways, depending on their specific structure and the targets they interact with .

Result of Action

Pyrazole derivatives have been associated with a variety of biological activities, suggesting they may have diverse effects at the molecular and cellular level .